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Compound of Interest

Compound Name: Fadrozole hydrochloride

Cat. No.: B1662667

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fadrozole hydrochloride is a potent and selective non-steroidal inhibitor of aromatase
(cytochrome P450 19A1), the enzyme responsible for the final step in estrogen biosynthesis.[1]
[2] By competitively and reversibly binding to the aromatase enzyme, fadrozole blocks the
conversion of androgens to estrogens, leading to a significant reduction in circulating estrogen
levels.[1] This mechanism of action makes it a valuable tool in studying estrogen-dependent
processes and a therapeutic agent in conditions such as hormone receptor-positive breast
cancer.[3] Accurate and reproducible experimental results rely on the correct preparation of
stock solutions. Dimethyl sulfoxide (DMSOQO) is a common solvent for preparing concentrated
stock solutions of small molecules like fadrozole hydrochloride due to its high solubilizing
capacity.[4]

This document provides detailed application notes and protocols for the preparation, storage,
and handling of fadrozole hydrochloride stock solutions in DMSO.

Data Presentation
Chemical and Physical Properties of Fadrozole
Hydrochloride
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Property

Value

Reference(s)

Synonyms

CGS 16949A

[2]5](6]

Molecular Formula

C14H13Ns3 - HCI

[5]

Formula Weight

259.7 g/mol

[5]

Appearance

Crystalline solid

[5]

Purity

>98%

[5]

Solubility of Fadrozole Hydrochloride

Molar
Reported .
Solvent . Concentration Notes Reference(s)
Solubility .
(Approximate)
Sonication and
gentle warming
may be
necessary to aid
10 mg/mL - 100 ~38.5mM - dissolution. The
DMSO [51(61[7]
mg/mL 385.02 mM use of fresh,
anhydrous
DMSO is
recommended as
it is hygroscopic.
Ethanol 2 mg/mL ~7.7 mM [5]
DMF 5 mg/mL ~19.3 mM [5]
Prepare by first
dissolving in
DMSO:PBS (pH
0.3 mg/mL ~1.15mM DMSO, then [5]
7.2) (1:2) o
diluting with
PBS.
Sonication is
Water 100 mg/mL ~385.02 mM recommended to  [6]

aid dissolution.
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Note: Solubility can be affected by factors such as the specific batch of the compound, the
purity and water content of the solvent, and the ambient temperature. It is always
recommended to perform a small-scale solubility test before preparing a large volume of stock
solution.

Experimental Protocols
Materials and Equipment

o Fadrozole hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade (purity =99.9%)
o Sterile, amber, or light-protecting microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile, nuclease-free pipette tips

» Vortex mixer

e Sonicator (optional, water bath or probe)

o Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant
gloves

Protocol for Preparing a 10 mM Fadrozole Hydrochloride
Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for different concentrations or final volumes.

e Calculation:
o Molecular Weight (MW) of Fadrozole hydrochloride = 259.7 g/mol
o To prepare a 10 mM (0.010 mol/L) solution, you will need:

» Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )
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» Mass (mg) = 10 mmol/L x 0.001 L x 259.7 g/mol = 2.597 mg

e Weighing the Compound:

o Don appropriate PPE.

o Place a sterile microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh 2.597 mg of fadrozole hydrochloride powder directly into the tube.
 Dissolution:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the
fadrozole hydrochloride powder.

o Securely cap the tube and vortex the solution for 1-2 minutes until the compound is
completely dissolved.

o Visually inspect the solution to ensure it is clear and free of any particulate matter.

o If the compound does not readily dissolve, sonicate the vial in a water bath for 5-10
minutes or until the solution is clear. Gentle warming (e.g., in a 37°C water bath) can also
aid dissolution, but check the compound's stability information first.[8]

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can lead to compound degradation and
moisture absorption, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 uL) in sterile, clearly labeled microcentrifuge tubes.[4][8]

o Label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C, protected from light.[2][6] Stock solutions in DMSO
are typically stable for at least one month at -20°C and up to six months or longer at
-80°C.[2]

Preparation of Working Solutions
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For cell-based assays, the final concentration of DMSO should be kept low (typically below
0.5%, and ideally below 0.1%) to avoid solvent-induced cytotoxicity.[9]

e Thaw a frozen aliquot of the stock solution at room temperature.
» Vortex the thawed stock solution briefly to ensure homogeneity.

o Perform serial dilutions of the DMSO stock solution in your cell culture medium or aqueous
buffer to achieve the desired final concentration. It is best to make intermediate dilutions in
the solvent before the final dilution into the agueous medium to prevent precipitation.

Mandatory Visualization
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Caption: Workflow for preparing Fadrozole hydrochloride stock solution in DMSO.
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Caption: Mechanism of action of Fadrozole hydrochloride in the estrogen signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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